Cas no 83229-23-6 (8-Chloro-3,4-dihydroquinolin-2(1h)-one)

• Product Name: 8-Chloro-3,4-dihydroquinolin-2(1h)-one
• CAS No: 83229-23-6
• MF: C₉H₈ClNO
• MW: 181.618921279907
• MDL: MFCD19276419
• CID: 2196415
• PubChem ID: 13104914
• Update Time: 2025-06-09

8-Chloro-3,4-dihydroquinolin-2(1h)-one Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-3,4-dihydroquinolin-2(1h)-one
• 8-chloro-3,4-dihydro-1H-quinolin-2-one
• 8-chloro-3,4-dihydrocarbostyril
• CS-0101668
• SCHEMBL1764695
• A915540
• F16859
• MFCD19276419
• DS-11833
• DTXSID90518265
• 2(1H)-Quinolinone, 8-chloro-3,4-dihydro-
• AKOS016352883
• 83229-23-6
• JXNDVVMVKPPSCD-UHFFFAOYSA-N
• 8-chloro-3,4-dihydro-2(1H)-quinolinone
• 8-Chloro-3,4-dihydro-2(1H)-quinolinone (ACI)
• Hydrocarbostyril, 8-chloro- (3CI)
• DB-108310

• MDL： MFCD19276419
• Inchi： 1S/C9H8ClNO/c10-7-3-1-2-6-4-5-8(12)11-9(6)7/h1-3H,4-5H2,(H,11,12)
• InChI Key： JXNDVVMVKPPSCD-UHFFFAOYSA-N
• SMILES： O=C1CCC2C(=C(C=CC=2)Cl)N1

Computed Properties

• Exact Mass: 181.0294416g/mol
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

8-Chloro-3,4-dihydroquinolin-2(1h)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-Chloro-3,4-dihydroquinolin-2(1h)-one

Recent Advances in the Study of 8-Chloro-3,4-dihydroquinolin-2(1h)-one (CAS: 83229-23-6): A Comprehensive Research Brief

8-Chloro-3,4-dihydroquinolin-2(1h)-one (CAS: 83229-23-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anti-inflammatory agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 8-Chloro-3,4-dihydroquinolin-2(1h)-one derivatives. The research team synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results demonstrated that certain derivatives exhibited potent activity against Staphylococcus aureus and Escherichia coli, with minimal inhibitory concentrations (MICs) in the range of 2–8 µg/mL. These findings suggest that this compound could serve as a promising scaffold for the development of new antibiotics.

In another study, researchers explored the anti-inflammatory potential of 8-Chloro-3,4-dihydroquinolin-2(1h)-one. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, likely through the modulation of the NF-κB signaling pathway. This activity was further validated in a murine model of acute inflammation, where the compound significantly reduced edema and inflammatory cell infiltration. These results indicate its potential as a lead compound for the treatment of inflammatory disorders.

The synthetic pathways for 8-Chloro-3,4-dihydroquinolin-2(1h)-one have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable and cost-effective method for its synthesis, achieving a yield of over 85% with high purity. This advancement is expected to facilitate further research and development efforts, particularly in large-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 8-Chloro-3,4-dihydroquinolin-2(1h)-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Future research should focus on structure-activity relationship (SAR) studies to optimize the compound's efficacy and safety profile.

In conclusion, 8-Chloro-3,4-dihydroquinolin-2(1h)-one (CAS: 83229-23-6) represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Recent studies have shed light on its antimicrobial and anti-inflammatory properties, as well as improved synthetic methodologies. Continued research in this area is expected to yield novel therapeutic agents addressing unmet medical needs.